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For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Amino-3-methoxybenzoic acid, also known as 4-amino-m-anisic acid, is an aromatic organic
compound that serves as a crucial building block in various synthetic applications.[1][2] Its
unique structure, featuring amino, methoxy, and carboxylic acid functional groups, makes it a
versatile intermediate in the pharmaceutical, dye, and pigment industries.[3] In the realm of
drug discovery and development, it is particularly noted as a key precursor for the synthesis of
compounds with significant biological activities, including antitumor agents and enzyme
inhibitors.[1][4] This guide provides a comprehensive overview of its fundamental properties,
synthesis, applications, and safety protocols, tailored for a scientific audience.

Core Properties of 4-Amino-3-methoxybenzoic Acid

The fundamental chemical and physical properties of 4-Amino-3-methoxybenzoic acid are
summarized below, providing essential data for its handling, application, and characterization.

Chemical Identifiers and Molecular Characteristics

This table outlines the key identifiers and molecular data for 4-Amino-3-methoxybenzoic acid.
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Property Value Reference
CAS Number 2486-69-3 [1]
Molecular Formula C8HINO3 [1]
Molecular Weight 167.16 g/mol [1]
4-Amino-3-methoxybenzoic
IUPAC Name _ -
acid
4-Amino-m-anisic acid, 3-
Synonyms Methoxy-4-aminobenzoic acid,  [2][5][6]
o-Anisidine-4-carboxylic acid
SMILES COclcc(ccclN)C(0)=0 [7]
JIJNFGLYJROFAOQP-
InChl Key [7]

UHFFFAOYSA-N

Physical and Chemical Properties

The following table details the key physical and chemical properties of the compound.

Property Value Reference
Grey powder; White to Light

Appearance yellow to Light orange powder [1112]
to crystal

Melting Point 186-188 °C [1]

Boiling Point 357.9427.0 °C (Predicted) [1]

Solubility Soluble in Methanol [1]

pKa 4.74+0.10 (Predicted) [1]

Storage Temperature

Room Temperature, Sealed in

dry, Keep in dark place

[1]
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Synthesis Protocol

A common and efficient method for the synthesis of 4-Amino-3-methoxybenzoic acid involves
the hydrolysis of its methyl ester precursor, methyl 4-amino-3-methoxybenzoate.[8]

Experimental Protocol: Hydrolysis of Methyl 4-amino-3-
methoxybenzoate

Objective: To synthesize 4-Amino-3-methoxybenzoic acid with high purity and yield.

Materials:

Methyl 4-amino-3-methoxybenzoate (1 eq.)

Methanol (MeOH)

Water

Tetrahydrofuran (THF)

Lithium hydroxide (LiIOH) (5 eq.)

2 N Hydrochloric acid (HCI)

Ethyl acetate (EtOAC)
Procedure:

¢ A solution of methyl 4-amino-3-methoxybenzoate (e.g., 4.5 g, 23.59 mmol) is prepared in a
mixture of MeOH (45 mL), water (15 mL), and THF (15 mL).[8]

e LIOH (e.g., 4.95 g, 117.97 mmol) is added to the solution in one portion at 25 °C under a
nitrogen (N2) atmosphere.[8]

e The resulting mixture is stirred at 25 °C for 12 hours.[8]

o Reaction completion is monitored by Thin Layer Chromatography (TLC) using a mobile
phase of PE:EtOAc = 3:1, where the product should show an Rf value of 0.[8]
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e Upon completion, the mixture is concentrated under reduced pressure at 40 °C.[8]
e The residue is poured into water (50 mL) and stirred for 1 minute.[8]

e The aqueous phase is extracted with EtOAc (3 x 30 mL) to remove any unreacted starting
material or non-polar impurities.[8]

e The pH of the aqueous phase is adjusted to 2 by adding 2 N HCI, leading to the precipitation
of the product.[8]

o The precipitate is collected by filtration and concentrated in vacuo to yield 4-Amino-3-
methoxybenzoic acid as a light yellow solid (e.g., 4 g, 96.35% vyield).[8]

Synthesis Workflow Diagram
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Synthesis Workflow of 4-Amino-3-methoxybenzoic Acid
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Synthesis of 4-Amino-3-methoxybenzoic acid.
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Applications in Drug Development and Research

4-Amino-3-methoxybenzoic acid is a valuable building block in medicinal chemistry, primarily
utilized as an intermediate in the synthesis of more complex, biologically active molecules.[9]

Antitumor Agents: It is a key intermediate in the preparation of (aminophenyl)benzothiazoles,
a class of compounds investigated for their antitumor activities.[1]

¢ Checkpoint Kinase-1 (Chk1) Inhibitors: The compound is used to synthesize (phenyl)
(cyanopyrazinyl)urea derivatives, which have been identified as inhibitors of Chk1, a crucial
target in cancer therapy.[1]

o Carbazole Alkaloids: It serves as a key building block for the efficient synthesis of carbazole
alkaloids such as mukonine and mukonidine via oxidative annulation.[1]

e Enzyme Inhibition: It has been described as an inhibitor of the enzyme hydroxylase and
shows potential in inhibiting cancer cell growth at nanomolar concentrations.[4]

Role as a Synthetic Intermediate

Applications of 4-Amino-3-methoxybenzoic Acid in Synthesis
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Role as an intermediate in drug development.

Safety and Handling

Proper handling of 4-Amino-3-methoxybenzoic acid is essential in a laboratory setting. The
compound is classified as an irritant.

Hazard Identification and Precautionary Measures

The following table summarizes the GHS hazard classifications and corresponding
precautionary statements.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b104335?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard
Class

GHS
Pictogram

Signal
Word

Hazard
Statements

Precautiona

ry
Statements

Reference

Skin
Corrosion/Irrit

ation

GHSO07
(Exclamation
Mark)

Warning

H315:
Causes skin

irritation

P280: Wear
protective
gloves/protec
tive
clothing/eye
protection/fac
e protection.
P302 + P352:
IF ON SKIN:
Wash with
plenty of
soap and

water.

[71(10]

Serious Eye
Damage/Eye
Irritation

GHSO07
(Exclamation
Mark)

Warning

H319:
Causes
serious eye

irritation

P305 + P351
+ P338: IF IN
EYES: Rinse
cautiously
with water for
several
minutes.
Remove
contact
lenses, if
present and
easy to do.
Continue

rinsing.

[71(10]

Specific
target organ
toxicity
(single

exposure)

GHSO07
(Exclamation
Mark)

Warning

H335: May
cause
respiratory
irritation

P261: Avoid
breathing

dust/fume/ga

s/mist/vapors/

spray. P271:

Use only

[71(10]
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outdoors or in
a well-
ventilated

area.

Handling and Storage:
o Engineering Controls: Use only in a well-ventilated area, preferably in a fume hood.[10]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (e.g., safety glasses with side-shields or goggles).[7][11] A NIOSH/MSHA
approved respirator (such as a dust mask type N95) should be used if significant dust is
generated.[7][12]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[10] Store
locked up.[10] It is incompatible with strong oxidizing agents.[10]

o Spills: In case of a spill, sweep up the material and shovel it into suitable containers for
disposal, avoiding dust formation.[10]

This comprehensive guide serves as a foundational resource for professionals engaged in
research and development involving 4-Amino-3-methoxybenzoic acid. Its well-defined
properties and versatile reactivity underscore its importance as a key chemical intermediate in
the creation of high-value molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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